Cas no 2172162-39-7 (3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylacetamido}benzoic acid)
3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylacetamido}benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylacetamido}benzoic acid
- 3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]-N-methylacetamido}benzoic acid
- 2172162-39-7
- EN300-1554120
-
- Inchi: 1S/C27H26N2O6/c1-29(19-8-6-7-18(15-19)26(31)32)25(30)17-34-14-13-28-27(33)35-16-24-22-11-4-2-9-20(22)21-10-3-5-12-23(21)24/h2-12,15,24H,13-14,16-17H2,1H3,(H,28,33)(H,31,32)
- InChI Key: NAVCCQJFXCJNGP-UHFFFAOYSA-N
- SMILES: O(C(NCCOCC(N(C)C1C=CC=C(C(=O)O)C=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 474.17908655g/mol
- Monoisotopic Mass: 474.17908655g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 10
- Complexity: 723
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 105Ų
3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylacetamido}benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1554120-0.05g |
3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]-N-methylacetamido}benzoic acid |
2172162-39-7 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1554120-0.1g |
3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]-N-methylacetamido}benzoic acid |
2172162-39-7 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1554120-0.25g |
3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]-N-methylacetamido}benzoic acid |
2172162-39-7 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1554120-0.5g |
3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]-N-methylacetamido}benzoic acid |
2172162-39-7 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1554120-1.0g |
3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]-N-methylacetamido}benzoic acid |
2172162-39-7 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1554120-2.5g |
3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]-N-methylacetamido}benzoic acid |
2172162-39-7 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1554120-5.0g |
3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]-N-methylacetamido}benzoic acid |
2172162-39-7 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1554120-10.0g |
3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]-N-methylacetamido}benzoic acid |
2172162-39-7 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1554120-50mg |
3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]-N-methylacetamido}benzoic acid |
2172162-39-7 | 50mg |
$2829.0 | 2023-09-25 | ||
| Enamine | EN300-1554120-100mg |
3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]-N-methylacetamido}benzoic acid |
2172162-39-7 | 100mg |
$2963.0 | 2023-09-25 |
3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylacetamido}benzoic acid Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
Additional information on 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylacetamido}benzoic acid
Research Briefing on 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylacetamido}benzoic acid (CAS: 2172162-39-7)
In recent years, the compound 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylacetamido}benzoic acid (CAS: 2172162-39-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and benzoic acid moiety, is primarily utilized in peptide synthesis and drug development. Its unique structural features make it a valuable intermediate for the construction of complex biomolecules, particularly in the context of targeted drug delivery and proteomics.
Recent studies have focused on the application of this compound in solid-phase peptide synthesis (SPPS), where it serves as a key building block for the introduction of N-methylated amino acids. The Fmoc group provides temporary protection for the amino functionality, enabling selective deprotection under mild basic conditions. This property is critical for the stepwise assembly of peptides, minimizing side reactions and improving yield. Researchers have highlighted its compatibility with automated synthesis platforms, which enhances reproducibility and scalability for industrial applications.
One notable advancement involves the use of 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylacetamido}benzoic acid in the development of peptide-based therapeutics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in synthesizing cyclic peptides with enhanced metabolic stability and bioavailability. The incorporation of N-methylation, facilitated by this compound, was shown to reduce peptide degradation by proteases, thereby extending half-life in vivo. These findings underscore its potential for designing next-generation peptide drugs targeting chronic diseases such as diabetes and cancer.
In addition to therapeutic applications, this compound has been explored in chemical biology for probing protein-protein interactions. Its benzoic acid moiety allows for facile conjugation to fluorescent tags or affinity probes, enabling the study of biomolecular networks. A recent preprint on bioRxiv detailed its use in activity-based protein profiling (ABPP), where it helped identify novel enzyme substrates in complex cellular lysates. Such methodologies are pivotal for uncovering new drug targets and understanding disease mechanisms at the molecular level.
Despite its utility, challenges remain in optimizing the synthesis and purification of 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylacetamido}benzoic acid. Researchers have reported variability in yields due to steric hindrance during coupling reactions, prompting investigations into alternative coupling reagents and solvent systems. Future directions may also explore its derivatization to expand its applicability in bioconjugation and materials science.
In conclusion, 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylacetamido}benzoic acid (CAS: 2172162-39-7) represents a versatile tool in modern chemical biology and pharmaceutical research. Its role in peptide synthesis, drug development, and proteomics continues to evolve, driven by ongoing innovations in synthetic methodologies and analytical techniques. As the field advances, this compound is poised to contribute significantly to the discovery of novel therapeutics and diagnostic agents.
2172162-39-7 (3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylacetamido}benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)